Butylsulfonyl vs. Methylsulfonyl Lipophilicity and Predicted Membrane Permeability
The target compound's butylsulfonyl chain (C4) yields a calculated logP value of approximately 3.2, compared to 1.8 for the methylsulfonyl analog [1]. This ~1.4 log unit increase corresponds to a predicted 25-fold higher partition into lipid bilayers, relevant for passive membrane permeability and blood-brain barrier penetration potential [2]. The butylsulfonyl group also increases molecular weight by 42 Da relative to the methylsulfonyl analog, which may influence target binding pocket occupancy.
| Evidence Dimension | Calculated partition coefficient (logP) and predicted Caco-2 permeability |
|---|---|
| Target Compound Data | Calculated logP = 3.2; predicted Caco-2 Papp = 22.5 x 10^-6 cm/s (estimated via fragment-based model) |
| Comparator Or Baseline | 4-bromo-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide: Calculated logP = 1.8; predicted Caco-2 Papp = 8.3 x 10^-6 cm/s |
| Quantified Difference | ΔlogP = +1.4; ΔCaco-2 Papp = +14.2 x 10^-6 cm/s (2.7-fold increase) |
| Conditions | In silico prediction using Molinspiration and ADMET Predictor fragment-based algorithms; octanol-water partition model |
Why This Matters
For procurement decisions targeting CNS-penetrant or cell-permeable lead compounds, the higher lipophilicity of the butylsulfonyl variant offers a predicted permeability advantage that the methylsulfonyl analog cannot provide.
- [1] Molinspiration Cheminformatics. Molecular property predictions for 4-bromo-N-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide and methylsulfonyl analog. Calculated logP and Caco-2 estimates, 2025. View Source
- [2] Hansch, C. et al. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. View Source
